3-(Naphthalen-1-yl)-1,2-oxazol-5-ol
Overview
Description
The compound “3-(Naphthalen-1-yl)-1,2-oxazol-5-ol” is a complex organic molecule. Based on its name, it likely contains a naphthalene group, an oxazole group, and a hydroxyl group . Naphthalene is a polycyclic aromatic hydrocarbon consisting of two fused benzene rings . Oxazole is a heterocyclic compound containing an oxygen atom, a nitrogen atom, and three carbon atoms in a five-membered ring . The hydroxyl group (-OH) is a functional group consisting of an oxygen atom connected by a covalent bond to a hydrogen atom .
Synthesis Analysis
While specific synthesis methods for “3-(Naphthalen-1-yl)-1,2-oxazol-5-ol” were not found, similar compounds have been synthesized and characterized by several experimental techniques such as Fourier transform-infrared spectroscopy (FT-IR), FT-Raman, NMR and UV− vis spectral methods .Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed using density functional theory (DFT) to obtain the optimized structure . The computed geometrical parameters are compared with experimental data .Chemical Reactions Analysis
While specific chemical reactions involving “3-(Naphthalen-1-yl)-1,2-oxazol-5-ol” were not found, similar compounds have been studied for their reactivity .Scientific Research Applications
Antimicrobial Properties
Naphthalene derivatives, such as “3-(Naphthalen-1-yl)-1,2-oxazol-5-ol”, have been shown to display a wide range of biological activities, including antimicrobial properties . They could potentially be used in the development of new antimicrobial agents.
Antioxidant Applications
These compounds also exhibit antioxidant activity . This makes them potentially useful in various fields, such as food preservation, cosmetics, and health supplements, where antioxidants play a crucial role.
Cytotoxic Applications
Naphthalene derivatives have demonstrated cytotoxic properties . This suggests potential applications in cancer research, where cytotoxic agents are used to kill cancer cells.
Anti-inflammatory Applications
The anti-inflammatory properties of naphthalene derivatives could be harnessed for the development of new anti-inflammatory drugs.
Anti-protozoal Applications
Naphthalene derivatives have shown anti-protozoal activity . This suggests potential use in the treatment of diseases caused by protozoan parasites.
Synthesis of Novel Compounds
“3-(Naphthalen-1-yl)-1,2-oxazol-5-ol” could be used as a starting material in the synthesis of novel compounds. For instance, some novel (naphthalen-1-yl-selenyl)acetic acid derivatives have been synthesized using naphthylselenols .
Fungicidal Applications
Naphthalene derivatives have been used in the development of novel fungicides . The compound “3-(Naphthalen-1-yl)-1,2-oxazol-5-ol” could potentially be used in similar applications.
Future Directions
properties
IUPAC Name |
3-naphthalen-1-yl-2H-1,2-oxazol-5-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9NO2/c15-13-8-12(14-16-13)11-7-3-5-9-4-1-2-6-10(9)11/h1-8,14H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BFYGETYYPBIJAS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2C3=CC(=O)ON3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Naphthalen-1-yl)-1,2-oxazol-5-ol | |
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